Cas no 125629-20-1 (1,2-Benzenediol,3,5-bis[(trifluoromethyl)sulfonyl]-)

• Product Name: 1,2-Benzenediol,3,5-bis[(trifluoromethyl)sulfonyl]-
• CAS No: 125629-20-1
• MF: C₈H₄F₆O₆S₂
• MW: 374.234181404114
• CID: 194429
• PubChem ID: 3079413
• Update Time: 2025-04-19

1,2-Benzenediol,3,5-bis[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3,5-bis[(trifluoromethyl)sulfonyl]-
• 3,5-bis(trifluoromethylsulfonyl)benzene-1,2-diol
• 1,2-Benzenediol, 3,5-bis((trifluoromethyl)sulfonyl)-
• 125629-20-1
• DTXSID90154824
• 3,5-Bis((trifluoromethyl)sulfonyl)-1,2-benzenediol

• Inchi： 1S/C8H4F6O6S2/c9-7(10,11)21(17,18)3-1-4(15)6(16)5(2-3)22(19,20)8(12,13)14/h1-2,15-16H
• InChI Key： LLVHQTRLLOAMAQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C(=C(C=C(C=1)S(C(F)(F)F)(=O)=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 373.93532
• Monoisotopic Mass: 373.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.846
• Boiling Point: 487.5°Cat760mmHg
• Flash Point: 248.6°C
• Refractive Index: 1.478
• PSA: 108.74